Cas no 140647-19-4 (1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole
• CAS No: 140647-19-4
• MF: C₁₁H₆F₆N₂
• MW: 280.169163227081
• MDL: MFCD00153671
• CID: 102064
• PubChem ID: 2736180
• Update Time: 2025-04-18

1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole
• 1H-Pyrazole,1-phenyl-3,5-bis(trifluoromethyl)-
• 1-phenyl-3,5-bis(trifluoromethyl)pyrazole
• 3,5-BIS(TRIFLUOROMETHYL)-1-PHENYLPYRAZOLE
• 1-phenyl-3,5-ditrfluoromethylpyrazole
• PC0625
• 3,5-BIS(TRIFLUOROMETHYL)-1-(PHENYL)PYRAZOLE
• AMY38339
• SCHEMBL7570850
• A807675
• CS-0446088
• MFCD00153671
• FT-0614443
• DTXSID40371185
• AKOS016015967
• PS-7236
• 140647-19-4
• 1H-Pyrazole, 1-phenyl-3,5-bis(trifluoromethyl)-

• MDL： MFCD00153671
• Inchi： 1S/C11H6F6N2/c12-10(13,14)8-6-9(11(15,16)17)19(18-8)7-4-2-1-3-5-7/h1-6H
• InChI Key： IYNLHYNHSRWJHI-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(F)(F)F)=NN1C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 280.04400
• Monoisotopic Mass: 280.044
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.346
• Boiling Point: 220.8°C at 760 mmHg
• Flash Point: 87.3°C
• Refractive Index: 1.508
• PSA: 17.82000
• LogP: 3.90990

1-Phenyl-3,5-bis(trifluoromethyl)-1H-pyrazole Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38